Cas no 83447-92-1 (Propanedioic acid,mono[(3E)-4-(1,4-dihydro-3,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-3-butenyl]ester (9CI))

Propanedioic acid,mono[(3E)-4-(1,4-dihydro-3,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-3-butenyl]ester (9CI) structure
83447-92-1 structure
Product name:Propanedioic acid,mono[(3E)-4-(1,4-dihydro-3,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-3-butenyl]ester (9CI)
CAS No:83447-92-1
MF:C17H14O8
MW:346.288265705109
CID:730898

Propanedioic acid,mono[(3E)-4-(1,4-dihydro-3,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-3-butenyl]ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,mono[(3E)-4-(1,4-dihydro-3,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-3-butenyl]ester (9CI)
    • Propanedioic acid, mono[(3E)-4-(1,4-dihydro-3,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-3-butenyl] ester (9CI)
    • Inchi: 1S/C17H14O8/c18-11-6-3-5-9-14(11)15(22)10(17(24)16(9)23)4-1-2-7-25-13(21)8-12(19)20/h1,3-6,18,24H,2,7-8H2,(H,19,20)/b4-1+
    • InChI Key: RLFHKJKDXNVQAY-DAFODLJHSA-N
    • SMILES: C(OCC/C=C/C1=C(O)C(=O)C2=C(C1=O)C(O)=CC=C2)(=O)CC(O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • XLogP3: 0.725

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